molecular formula C20H22N4O2 B4680669 N-(2-ethoxyphenyl)-5-isopropyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide

N-(2-ethoxyphenyl)-5-isopropyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide

Cat. No. B4680669
M. Wt: 350.4 g/mol
InChI Key: FVNJXOQRKKWLCB-UHFFFAOYSA-N
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Description

N-(2-ethoxyphenyl)-5-isopropyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide, commonly known as EPTC, is a herbicide that belongs to the triazole family of chemicals. It has been widely used in the agricultural industry to control weeds in a variety of crops, including corn, soybeans, and wheat. EPTC has been shown to be effective against a wide range of weeds, including annual grasses, broadleaf weeds, and sedges.

Mechanism of Action

EPTC works by inhibiting the synthesis of fatty acids in the target plants. This leads to a disruption of the cell membrane and ultimately, the death of the plant. EPTC is selective in its action, targeting only certain types of plants and leaving others unaffected.
Biochemical and Physiological Effects:
EPTC has been shown to have a range of biochemical and physiological effects on plants. It inhibits the activity of several enzymes involved in the synthesis of fatty acids, including acetyl-CoA carboxylase and fatty acid synthase. In addition, EPTC has been shown to affect the levels of several plant hormones, including abscisic acid and jasmonic acid.

Advantages and Limitations for Lab Experiments

One advantage of EPTC is its high level of selectivity, which allows researchers to target specific types of plants without affecting others. However, EPTC can be toxic to some non-target organisms, including fish and aquatic invertebrates. In addition, EPTC can persist in the environment for long periods of time, which can lead to contamination of soil and water.

Future Directions

There are several areas of future research related to EPTC. One area of interest is the development of new herbicides based on the structure of EPTC, with improved properties such as increased selectivity and reduced environmental impact. Another area of interest is the study of the mechanisms of herbicide resistance in weeds, and the development of strategies to overcome this resistance. Finally, there is a need for further research on the environmental impact of EPTC and other herbicides, and the development of strategies to mitigate this impact.

Scientific Research Applications

EPTC has been extensively studied for its herbicidal properties. It has been shown to be effective against a wide range of weeds, including those that are resistant to other herbicides. In addition, EPTC has been used in scientific research to study the mechanisms of herbicide action and to develop new herbicides with improved properties.

properties

IUPAC Name

N-(2-ethoxyphenyl)-1-phenyl-5-propan-2-yltriazole-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H22N4O2/c1-4-26-17-13-9-8-12-16(17)21-20(25)18-19(14(2)3)24(23-22-18)15-10-6-5-7-11-15/h5-14H,4H2,1-3H3,(H,21,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FVNJXOQRKKWLCB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=CC=C1NC(=O)C2=C(N(N=N2)C3=CC=CC=C3)C(C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H22N4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

350.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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N-(2-ethoxyphenyl)-5-isopropyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide
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N-(2-ethoxyphenyl)-5-isopropyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide
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N-(2-ethoxyphenyl)-5-isopropyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide
Reactant of Route 4
N-(2-ethoxyphenyl)-5-isopropyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide
Reactant of Route 5
N-(2-ethoxyphenyl)-5-isopropyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide
Reactant of Route 6
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N-(2-ethoxyphenyl)-5-isopropyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide

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